Cas no 100280-18-0 (Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)
100280-18-0 structure
Product Name:Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
CAS No:100280-18-0
MF:C9H9F4NS
MW:239.233074903488
CID:1125249
Update Time:2024-07-27
Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
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- Inchi: 1S/C9H9F4NS/c1-5-4-6(14)2-3-7(5)15-9(12,13)8(10)11/h2-4,8H,14H2,1H3
- InChI Key: AKSJNMIKEQIADX-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(SC(F)(F)C(F)F)C(C)=C1
Computed Properties
- Exact Mass: 239.03927
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 248.9±40.0 °C(Predicted)
- PSA: 26.02
- pka: 3.01±0.10(Predicted)
Benzenamine, 3-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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